(S)-tert-Butyl 3-acetamidopiperidine-1-carboxylate

• IUPAC Name: tert-butyl (3S)-3-acetamidopiperidine-1-carboxylate
• InChI: InChI=1S/C12H22N2O3/c1-9(15)13-10-6-5-7-14(8-10)11(16)17-12(2,3)4/h10H,5-8H2,1-4H3,(H,13,15)/t10-/m0/s1
• InChI Key: IRYIEVNNJRRABT-JTQLQIEISA-N
• Canonical SMILES: CC(=O)NC1CCCN(C1)C(=O)OC(C)(C)C
• Isomeric SMILES: CC(=O)N[C@H]1CCCN(C1)C(=O)OC(C)(C)C
• Molecular Formula: C12H22N2O3
• DSSTOX Substance ID: DTXSID701139114
• Molecular Weight: 242.31 g/mol
• CAS RN: 1332765-80-6

Description

(S)-tert-Butyl 3-acetamidopiperidine-1-carboxylate, also known as Boc-3-amino-2,2-dimethylpropanoic acid, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential applications as a building block for the synthesis of biologically active molecules.

Scientific Research Applications

Synthesis and Chemical Properties

• Stereoselective Syntheses : The compound is used in stereoselective syntheses, particularly in producing tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates through reactions with L-selectride and Mitsunobu reaction (Boev et al., 2015).
• Intermediate in Drug Synthesis : It serves as an important intermediate in synthesizing novel inhibitors, such as protein tyrosine kinase Jak3 inhibitor, through a series of chemical reactions starting from 4-methylpyridinium (Chen Xin-zhi, 2011).
• Chemoselective Deprotection : This compound is involved in chemoselective N-deprotection of tert-butyl 2-(trifluoroacetylamino) esters under specific conditions, leading to the synthesis of tert-butyl 2-amino carboxylates (Albanese et al., 1997).

Applications in Organic Chemistry

• Synthesis of β-Lactams : It plays a role in the synthesis of new 7-acylamino-2-iso-oxacephem-4-carboxylic acids, contributing to the development of antibiotics effective against Gram-positive microorganisms (Tombor et al., 1995).
• Enabling Direct Coupling with α-Amino Acid Esters : The compound aids in synthesizing α-amino acid N-carboxy anhydrides derived from (S)- and (R)- tert-leucine amino acids (Palomo et al., 1997).
• Facilitating Multigram Synthesis : It assists in the acylation of tert-butyl 3-(methylamino)but-2-enoate with fluorinated acetic acid anhydrides, enabling the synthesis of fluorinated pyrazole-4-carboxylic acids on a multigram scale (Iminov et al., 2015).

Specific Chemical Reactions

• Catalytic Reactions : It's used in catalytic reactions, such as the iridium-catalyzed alpha-alkylation of acetates with primary alcohols and diols (Iuchi et al., 2010).
• Atmospheric Chemical Reactions : The compound is involved in atmospheric chemical reactions, particularly in the OH-initiated atmospheric degradation of tert-butylamine, leading to the formation of various compounds including tert-butylnitramine and acetone (Tan et al., 2018).

Miscellaneous Uses

• Synthesis of Chiral Auxiliaries : It is used in the synthesis of both enantiomers of tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate, a chiral auxiliary used in peptide synthesis and other organic transformations (Studer et al., 1995).